Cas no 2241139-86-4 (3-4-(aminomethyl)phenyl-2,2-dimethylpropanoic acid)

• Product Name: 3-4-(aminomethyl)phenyl-2,2-dimethylpropanoic acid
• CAS No: 2241139-86-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5902642
• PubChem ID: 138005994
• Update Time: 2025-05-26

3-4-(aminomethyl)phenyl-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(aminomethyl)phenyl-2,2-dimethylpropanoic acid
• EN300-1720243
• 3-[4-(aminomethyl)phenyl]-2,2-dimethylpropanoic acid
• 2241139-86-4

• Inchi： 1S/C12H17NO2/c1-12(2,11(14)15)7-9-3-5-10(8-13)6-4-9/h3-6H,7-8,13H2,1-2H3,(H,14,15)
• InChI Key： APPDNRRXUHYXPO-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC(CN)=CC=1)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-4-(aminomethyl)phenyl-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-4-(Aminomethyl)phenyl-2,2-dimethylpropanoic Acid (CAS No. 2241139-86-4)

3-4-(Aminomethyl)phenyl-2,2-dimethylpropanoic acid (CAS No. 2241139-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated as AMPDMA, features a phenyl ring substituted with an aminomethyl group and a dimethylpropanoic acid moiety, making it a versatile intermediate in drug synthesis. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition, aligning with current trends in precision medicine and biocatalysis.

The growing demand for customized therapeutics and small-molecule inhibitors has propelled the study of 3-4-(aminomethyl)phenyl-2,2-dimethylpropanoic acid. Its structural framework allows for modifications that enhance bioavailability and binding affinity, which are critical factors in modern drug design. For instance, its aminomethyl group can facilitate interactions with biological targets, while the dimethylpropanoic acid component contributes to metabolic stability. These attributes make it a valuable candidate for addressing challenges in neurodegenerative diseases and inflammatory disorders, topics frequently searched in academic and medical communities.

From a synthetic chemistry perspective, CAS No. 2241139-86-4 is often explored for its role in peptide coupling and prodrug development. The compound’s compatibility with green chemistry principles—such as reduced solvent use and lower energy consumption—also aligns with the industry’s shift toward sustainable manufacturing. Laboratories focusing on high-throughput screening frequently include this molecule in their libraries due to its potential to yield novel therapeutic leads.

In the context of AI-driven drug discovery, 3-4-(aminomethyl)phenyl-2,2-dimethylpropanoic acid is increasingly referenced in datasets used for machine learning models. Its physicochemical properties, such as logP and polar surface area, are analyzed to predict ADME (Absorption, Distribution, Metabolism, Excretion) profiles. This intersection of computational chemistry and experimental validation highlights its relevance in cutting-edge research.

Quality control and analytical characterization of CAS No. 2241139-86-4 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols are essential for meeting regulatory standards in pharmaceutical development, another area of high search volume among professionals.

Looking ahead, the versatility of 3-4-(aminomethyl)phenyl-2,2-dimethylpropanoic acid positions it as a key player in advancing personalized medicine and biopharmaceutical innovation. Its integration into combinatorial chemistry workflows and fragment-based drug design further underscores its potential. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in discussions about next-generation therapeutics.